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Compound of Interest

Compound Name:
5-Bromopyridine-3-sulfonyl

chloride

Cat. No.: B1342331 Get Quote

Essential Safety and Handling Guide for 5-
Bromopyridine-3-sulfonyl chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal information for handling 5-
Bromopyridine-3-sulfonyl chloride in a laboratory setting. Adherence to these procedures is

essential for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)
5-Bromopyridine-3-sulfonyl chloride is a corrosive solid that reacts violently with water. It

can cause severe skin burns and eye damage and may be harmful if swallowed. The Globally

Harmonized System (GHS) pictograms for this chemical include symbols for corrosion. Hazard

statements associated with this compound highlight its risks, including causing severe skin

burns and eye damage. Therefore, the use of appropriate personal protective equipment is

mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Situation Required PPE

General Laboratory Use
- Nitrile gloves- Safety glasses with side shields-

Laboratory coat

Weighing and Transferring

- Chemical-resistant gloves (e.g., butyl rubber or

neoprene)- Chemical splash goggles- Face

shield- Laboratory coat- Use of a certified

chemical fume hood is required.

Large-Scale Operations or Spills

- Heavy-duty chemical-resistant gloves-

Chemical splash goggles and a face shield-

Chemical-resistant apron or coveralls-

Appropriate respiratory protection (e.g., an air-

purifying respirator with acid gas/organic vapor

cartridges)

Operational and Disposal Plans
A systematic approach to the handling and disposal of 5-Bromopyridine-3-sulfonyl chloride
is crucial for laboratory safety. The following protocols provide step-by-step guidance.

Experimental Protocol: Safe Handling
Preparation and Inspection:

Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible.

Visually inspect the container for any signs of damage or leaks.

Confirm that the chemical is properly labeled and log it into the laboratory's chemical

inventory system.

Handling Environment:

All handling of 5-Bromopyridine-3-sulfonyl chloride must be conducted within a certified

chemical fume hood to minimize inhalation exposure.
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The work area should be free of water and other incompatible materials, such as strong

oxidizing agents, strong bases, and alcohols. It is recommended to handle the compound

under an inert atmosphere, such as argon.[1]

Weighing and Transfer:

Wear the appropriate PPE as specified in Table 1.

Use compatible tools (e.g., glass or stainless steel spatulas) for transferring the solid.

Carefully weigh the desired amount in a tared, sealed container to prevent dust dispersion.

Close the primary container tightly immediately after use.

Reaction Setup:

When setting up reactions, slowly add the 5-Bromopyridine-3-sulfonyl chloride to the

reaction mixture.

Be aware that the reaction with moisture or protic solvents can release toxic gases.[1]

Spill Management:

In the event of a small spill, wear appropriate PPE, cover the spill with an inert absorbent

material (e.g., sand or vermiculite), and collect it into a sealed, labeled container for

hazardous waste disposal.

For larger spills, evacuate the area immediately and contact the institution's Environmental

Health and Safety (EHS) department.

Experimental Protocol: Disposal
Waste Segregation:

All waste containing 5-Bromopyridine-3-sulfonyl chloride, including contaminated

consumables and spill cleanup materials, must be treated as hazardous waste.

Solid Waste:
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Collect solid waste, including empty containers, in a clearly labeled, sealed, and

chemically compatible container designated for halogenated organic waste.

Liquid Waste:

Collect liquid waste from reactions or cleaning procedures in a labeled, sealed, and

appropriate solvent waste container for halogenated organic compounds.

Disposal Procedure:

Dispose of all waste through the institution's approved hazardous waste disposal program.

Do not pour any waste down the drain.

Quantitative Data
Table 2: Physical and Chemical Properties of 5-Bromopyridine-3-sulfonyl chloride

Property Value

CAS Number 65001-21-0[1]

Molecular Formula C₅H₃BrClNO₂S[2]

Molecular Weight 256.50 g/mol [2]

Appearance Solid[2]

Melting Point 60-62.5 °C[1]

Boiling Point 329.2 ± 27.0 °C at 760 mmHg[1]

Density 1.9 ± 0.1 g/cm³[1]

Workflow Diagram
The following diagram illustrates the safe handling and disposal workflow for 5-
Bromopyridine-3-sulfonyl chloride.
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Caption: Workflow for safe handling and disposal of 5-Bromopyridine-3-sulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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